Cas no 114012-43-0 ((3-Phenyloxetan-3-yl)methanol)

• Product Name: (3-Phenyloxetan-3-yl)methanol
• CAS No: 114012-43-0
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD18642402
• CID: 95273
• PubChem ID: 20063137
• Update Time: 2025-05-26

(3-Phenyloxetan-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Phenyloxetan-3-yl)methanol
• 3-Phenyl-3-oxetanemethanol
• 3-Phenyl-3-oxetaneme
• (3-phenyl-oxetan-3-yl)methanol
• 3-OXETANEMETHANOL, 3-PHENYL-
• ACN-P000735
• CTK8E2693
• HT695
• PB13854
• SureCN1561557
• 3-Hydroxymethyl-3-phenyloxetane
• AKOS006373740
• SCHEMBL1561557
• 3-(Hydroxymethyl)-3-phenyloxetane
• AS-32737
• A894285
• SY032434
• J-501239
• MFCD18642402
• CS-0053352
• FT-0673804
• 114012-43-0
• AM20020008
• DTXSID80602026
• (3-phenyl-oxetan-3-yl)-methanol
• MDFSDDCPPNQIFV-UHFFFAOYSA-N
• 3-Hydroxymethyl-3-phenyloxetane; 3-Phenyloxetan-3-ylmethanol
• DB-003134

• MDL： MFCD18642402
• Inchi： 1S/C10H12O2/c11-6-10(7-12-8-10)9-4-2-1-3-5-9/h1-5,11H,6-8H2
• InChI Key： MDFSDDCPPNQIFV-UHFFFAOYSA-N
• SMILES： O1CC(CO)(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 164.08376
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.146
• Boiling Point: 286 ºC
• Flash Point: 129 ºC
• PSA: 29.46

(3-Phenyloxetan-3-yl)methanol Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on (3-Phenyloxetan-3-yl)methanol

Comprehensive Overview of (3-Phenyloxetan-3-yl)methanol (CAS No. 114012-43-0): Properties, Applications, and Industry Trends

(3-Phenyloxetan-3-yl)methanol (CAS No. 114012-43-0) is a specialized organic compound featuring a unique oxetane ring structure with a phenyl substituent. This heterocyclic alcohol has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity and potential as a building block for complex molecular architectures. The presence of both oxetane and hydroxymethyl functional groups makes it particularly valuable for click chemistry applications and polymer modification.

Recent studies highlight the growing demand for oxetane derivatives like (3-Phenyloxetan-3-yl)methanol in drug discovery programs. The compound's ability to improve metabolic stability and solubility of bioactive molecules aligns with current industry priorities for next-generation therapeutics. Researchers are particularly interested in its application for creating PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitors, addressing trending topics in targeted protein degradation therapies.

The material science sector has identified 114012-43-0 as a promising monomer for developing high-performance polymers. Its oxetane ring enables cationic polymerization, yielding materials with exceptional thermal stability and mechanical strength - properties highly sought after in electronic encapsulation and composite materials. This positions the compound at the forefront of green chemistry initiatives seeking alternatives to traditional epoxy resins.

Synthetic accessibility remains a key focus for (3-Phenyloxetan-3-yl)methanol production. Recent advancements in flow chemistry and catalytic processes have improved the compound's commercial viability. The development of atom-economical routes using organocatalysts or biocatalysis methods reflects the industry's shift toward sustainable synthesis practices, addressing environmental concerns frequently raised in scientific discourse.

Analytical characterization of CAS 114012-43-0 typically involves advanced techniques such as NMR spectroscopy (particularly ¹³C and ¹H), mass spectrometry, and HPLC purity analysis. The compound's stereoelectronic properties have been extensively studied through computational chemistry methods, providing valuable insights for structure-activity relationship (SAR) studies in medicinal chemistry applications.

Storage and handling recommendations for (3-Phenyloxetan-3-yl)methanol emphasize protection from moisture and oxidation. Standard protocols suggest storage under inert atmosphere at controlled temperatures, with particular attention to its hygroscopic nature. These precautions ensure optimal stability for this valuable chemical intermediate in both research and industrial settings.

The commercial landscape for 114012-43-0 reflects growing market segmentation. While traditional suppliers focus on bulk quantities for industrial applications, specialty providers now offer research-grade quantities with comprehensive analytical certificates, catering to the needs of high-throughput screening platforms and combinatorial chemistry applications in drug discovery.

Emerging applications in bioconjugation chemistry have further expanded the utility of (3-Phenyloxetan-3-yl)methanol. Its compatibility with bioorthogonal reactions makes it valuable for developing antibody-drug conjugates (ADCs) and diagnostic probes, aligning with current trends in precision medicine and theranostics. This versatility continues to drive innovation across multiple scientific disciplines.

Future research directions for CAS 114012-43-0 include exploration of its photophysical properties for optoelectronic materials and investigation of its chiral derivatives for asymmetric synthesis. The compound's unique structural features position it as a key player in addressing contemporary challenges in materials science and medicinal chemistry, ensuring its continued relevance in scientific advancement.